Terbinafine
Terbinafine
Terbinafine is a synthetic allylamine derivative with antifungal activity. Terbinafine exerts its effect through inhibition of squalene epoxidase, thereby blocking the biosynthesis of ergosterol, an important component of fungal cell membranes. As a result, this agent disrupts fungal cell membrane synthesis and inhibits fungal growth.
Terbinafine is an orally and topically active allylamine fungicidal agent which is used to treat superficial fungal infections of the skin and nails. Terbinafine has been clearly linked to rare instances of acute liver injury that can be severe and sometimes fatal.
Terbinafine, also known as lamisil or TDT-067, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Terbinafine is a drug which is used for the treatment of dermatophyte infections of the toenail or fingernail caused by susceptible fungi. also for the treatment of tinea capitis (scalp ringworm) and tinea corporis (body ringworm) or tinea cruris (jock itch). Terbinafine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Terbinafine has been detected in multiple biofluids, such as urine and blood. Within the cell, terbinafine is primarily located in the cytoplasm and membrane (predicted from logP).
Terbinafine is an orally and topically active allylamine fungicidal agent which is used to treat superficial fungal infections of the skin and nails. Terbinafine has been clearly linked to rare instances of acute liver injury that can be severe and sometimes fatal.
Terbinafine, also known as lamisil or TDT-067, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Terbinafine is a drug which is used for the treatment of dermatophyte infections of the toenail or fingernail caused by susceptible fungi. also for the treatment of tinea capitis (scalp ringworm) and tinea corporis (body ringworm) or tinea cruris (jock itch). Terbinafine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Terbinafine has been detected in multiple biofluids, such as urine and blood. Within the cell, terbinafine is primarily located in the cytoplasm and membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
91161-71-6
VCID:
VC0000446
InChI:
InChI=1S/C21H25N/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19/h5-7,9-14H,16-17H2,1-4H3/b9-5+
SMILES:
CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21
Molecular Formula:
C21H25N
Molecular Weight:
291.4 g/mol
Terbinafine
CAS No.: 91161-71-6
APIs
VCID: VC0000446
Molecular Formula: C21H25N
Molecular Weight: 291.4 g/mol
CAS No. | 91161-71-6 |
---|---|
Product Name | Terbinafine |
Molecular Formula | C21H25N |
Molecular Weight | 291.4 g/mol |
IUPAC Name | (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine |
Standard InChI | InChI=1S/C21H25N/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19/h5-7,9-14H,16-17H2,1-4H3/b9-5+ |
Standard InChIKey | DOMXUEMWDBAQBQ-WEVVVXLNSA-N |
Isomeric SMILES | CC(C)(C)C#C/C=C/CN(C)CC1=CC=CC2=CC=CC=C21 |
SMILES | CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21 |
Canonical SMILES | CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21 |
Appearance | Powder |
Boiling Point | 417.9 |
Melting Point | 205 195-198°C |
Physical Description | Solid |
Description | Terbinafine is a synthetic allylamine derivative with antifungal activity. Terbinafine exerts its effect through inhibition of squalene epoxidase, thereby blocking the biosynthesis of ergosterol, an important component of fungal cell membranes. As a result, this agent disrupts fungal cell membrane synthesis and inhibits fungal growth. Terbinafine is an orally and topically active allylamine fungicidal agent which is used to treat superficial fungal infections of the skin and nails. Terbinafine has been clearly linked to rare instances of acute liver injury that can be severe and sometimes fatal. Terbinafine, also known as lamisil or TDT-067, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. Terbinafine is a drug which is used for the treatment of dermatophyte infections of the toenail or fingernail caused by susceptible fungi. also for the treatment of tinea capitis (scalp ringworm) and tinea corporis (body ringworm) or tinea cruris (jock itch). Terbinafine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Terbinafine has been detected in multiple biofluids, such as urine and blood. Within the cell, terbinafine is primarily located in the cytoplasm and membrane (predicted from logP). |
Solubility | 0.63% 7.38e-04 g/L |
Synonyms | (E)-N-(6,6-dimethyl-2-heptenynyl)-N-methyl-1-naphthalenementhamin hydrochloride DA 5505 Lamisil SF 86 327 SF 86-327 SF 86327 SF-86-327 SF86327 TDT 067 TDT-067 TDT067 terbinafine terbinafine hydrochloride Terbinafine, (Z)- terbinafine, (Z)-isome |
PubChem Compound | 1549008 |
Last Modified | Nov 11 2021 |
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